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Compound of Interest

Compound Name: Sodium hexafluorosilicate

Cat. No.: B091945

1. Introduction

Sodium hexafluorosilicate (Na:=SiFe), also known as sodium silicofluoride, is an inorganic salt
widely utilized as a key component in metallurgical fluxes.[1][2] Fluxes are chemical agents
added to molten metals to aid in purification by removing dissolved gases and non-metallic
impurities, known as inclusions.[3] In industries such as aluminum, magnesium, and steel
production, sodium hexafluorosilicate plays a critical role as a refining agent, a component in
cover and drossing fluxes, and as a grain refiner.[1][2][4][5][6][7] Its effectiveness stems from its
thermal decomposition at typical melt processing temperatures, which releases reactive
fluoride compounds that facilitate the removal of stable metal oxides.[8][9]

2. Mechanism of Action

The primary function of sodium hexafluorosilicate in metallurgical fluxing is initiated by its
thermal decomposition. When heated to temperatures typically above 600°C, it breaks down
into sodium fluoride (NaF) and silicon tetrafluoride (SiF4) gas.[8][9][10]

Chemical Reaction: Naz2SiFs(s) — 2NaF(s) + SiF4(Q)

The resulting sodium fluoride is a powerful fluxing agent that can react with and dissolve highly
stable metal oxides, such as aluminum oxide (Alz03), which form on the surface of the molten
metal.[11] This reaction breaks down the protective oxide layer, allowing for several key
processes:

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b091945?utm_src=pdf-interest
https://www.benchchem.com/product/b091945?utm_src=pdf-body
https://sciedco.ca/inorganic-compounds-salts/sodium-fluorosilicate-sodium-hexafluorosilicate-sodium-silicofluoride-powder-bag-22-7-kg-29/
https://www.sata-fluxes.com/product/raw-materials/ssf.html
https://www.substech.com/dokuwiki/doku.php?id=fluxes_for_melting_aluminum
https://www.benchchem.com/product/b091945?utm_src=pdf-body
https://sciedco.ca/inorganic-compounds-salts/sodium-fluorosilicate-sodium-hexafluorosilicate-sodium-silicofluoride-powder-bag-22-7-kg-29/
https://www.sata-fluxes.com/product/raw-materials/ssf.html
https://choiceorg.com/product/sodium-fluorosilicate/
https://www.sfdchem.com/inorganic-chemistry/sodiumhexafluorosilicate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-hexafluorosilicate
https://www.wuzhoutrading.com/Product/1028663298049994752.html
https://www.chembk.com/en/chem/sodium%20hexafluorosilicate
https://www.aquaenjoychemical.com/blog/what-are-the-thermal-decomposition-products-of-fluorosilicate-de-sodium-2143556.html
https://www.benchchem.com/product/b091945?utm_src=pdf-body
https://www.chembk.com/en/chem/sodium%20hexafluorosilicate
https://www.aquaenjoychemical.com/blog/what-are-the-thermal-decomposition-products-of-fluorosilicate-de-sodium-2143556.html
https://www.researchgate.net/figure/RD-patterns-of-Na-2-SiF-6-decomposed-to-NaF-the-thermal-treatment_fig5_301674736
https://www.aluminiumceramicfiber.com/salt-flux/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

« Inclusion Stripping: It helps to strip the oxide film from the surface of non-metallic inclusions
suspended in the melt.

» Wetting and Absorption: By cleaning the surface of these inclusions, it improves the
wettability between the flux and the inclusions, allowing them to be absorbed into the molten
flux (slag) layer.[12]

o Coalescence: It promotes the coalescence of small metal droplets that are often trapped
within the dross, allowing them to return to the bulk metal and thereby increasing metal
recovery.[13]

The gaseous silicon tetrafluoride (SiF4) can also contribute to the refining process through
mechanical action, helping to agitate the melt and lift the oxide film away from the metal.[11]

3. Key Metallurgical Applications

Sodium hexafluorosilicate is a component in various types of fluxes, tailored for specific
applications:

e Aluminum Refining: This is one of its most common uses. It is added to chloride-based fluxes
(e.g., NaCI-KCI mixtures) to enhance their refining capabilities.[4][11][12][14] These fluxes
are used to remove the tough aluminum oxide film, clean the furnace walls, and reduce the
amount of aluminum lost in the dross.[3][13]

e Magnesium Casting: Molten magnesium is highly susceptible to oxidation and burning. While
protective gases like sulfur hexafluoride (SFs) have been used, fluxes containing fluorides
like NazSiFe can also be part of melt protection strategies.[15]

e Grain Refining: In some aluminume-silicon alloys, controlling the grain structure during
solidification is crucial for achieving desired mechanical properties.[16] While titanium and
boron are the primary grain refiners, fluoride salts can be included in these master alloys to
support the refining process.[17]

o Other Metals: It also finds application as a flux in the metallurgy of beryllium and as an
additive in certain steelmaking processes.[4][6]

Quantitative Data
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The physicochemical properties and thermal behavior of sodium hexafluorosilicate are
critical to its function as a flux.

Table 1: Physicochemical Properties of Sodium Hexafluorosilicate

Property Value Reference
Chemical Formula NazSiFe

Molar Mass 188.06 g/mol

Appearance White crystalline powder [8][18]
Density 2.68 g/cm? at 25°C [8]

o 0.64 g/100 mL at 20°C; 2.45
Solubility in Water [18]
/100 mL at 100°C

| Solubility in Alcohol | Insoluble |[8][18] |

Table 2: Thermal Decomposition Data

Parameter Value/Products Reference
Onset of Decomposition ~555-600°C [10][19]
- ] NazSiFs(s) - 2NaF(s) +
Decomposition Reaction ) [9]
SiFa(g)

| Activation Energy | 182 + 13 kJ/mol (in the range 614-686 K) | |

Table 3: Example Composition of an Aluminum Refining Flux
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Weight Percentage
Component (%) Purpose Reference
0

Base flux, lowers
NacCl 47.5% . . [11][12]
melting point

Base flux, forms low-
KCI 47.5% melting eutectic with [11][12]
NaCl

| NazSiFs | 5% | Active fluxing agent for oxide removal |[12][20] |
Experimental Protocols
Protocol 1: Evaluation of Flux Efficiency on Molten Metal Cleanliness

This protocol describes a laboratory-scale procedure to quantify the effectiveness of a flux
containing sodium hexafluorosilicate in cleaning a molten aluminum alloy.

1. Materials and Equipment:

» Resistance furnace with temperature control

o Graphite or silicon carbide crucible

e Aluminum alloy (e.g., A356)

o Test flux (e.g., 95% NaClI-KCI, 5% Na:SiFs)

e Reduced Pressure Test (RPT) apparatus

o Density measurement kit (based on Archimedes' principle)
o Metallurgical saw and polishing equipment

o Optical microscope or image analysis software

2. Procedure:
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Melting: Place a known quantity of the aluminum alloy into the crucible and heat it in the
furnace to the desired testing temperature (e.g., 740°C).[21]

Initial Sampling (Baseline): Once the melt has stabilized, take a baseline sample using the
RPT device to assess the initial melt quality. Cast a separate sample for density
measurement.

Flux Addition: Add a predetermined amount of the test flux (e.g., 0.5% of the melt weight) to
the surface of the molten aluminum.

Treatment: Gently stir the flux into the melt for a set duration (e.g., 5 minutes) using a
preheated, coated graphite rod to ensure proper mixing and reaction.

Settling: Allow the melt to rest for a specified time (e.g., 15 minutes) to let the flux separate
from the metal and float to the surface, carrying the captured inclusions with it.[22]

Final Sampling: Skim the dross layer from the melt surface. Immediately take a final sample
using the RPT device and cast another sample for density measurement.

Solidification and Analysis:
o Allow all RPT samples to solidify under reduced pressure.

o Section the RPT samples vertically, polish the surface, and visually or digitally analyze the
cross-section for porosity levels. A cleaner melt will exhibit significantly less porosity.[21]

o Measure the density of the cast samples. An increase in density after flux treatment
indicates a reduction in porosity and inclusions.[21]

Protocol 2: Thermal Characterization of Flux

This protocol outlines the use of thermal analysis to determine the melting and decomposition
characteristics of a flux containing sodium hexafluorosilicate.

1. Materials and Equipment:

o Simultaneous Thermal Analyzer (STA) capable of Thermogravimetric Analysis (TGA) and
Differential Scanning Calorimetry (DSC).
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e Alumina or platinum crucibles for the STA.
e Test flux powder.

 Inert gas supply (e.g., Nitrogen or Argon).
2. Procedure:

o Sample Preparation: Place a small, accurately weighed amount of the flux powder (e.g., 10-
20 mg) into the STA crucible.

 Instrument Setup: Place the sample crucible and a reference crucible into the analyzer.
Purge the system with the inert gas.

e Thermal Program: Heat the sample from ambient temperature to a temperature above the
expected operational range (e.g., 900°C) at a constant heating rate (e.g., 10°C/min).

o Data Acquisition: Record the sample weight change (TGA curve) and the differential heat
flow (DSC curve) as a function of temperature.

o Data Analysis:

o DSC Curve: Identify endothermic peaks, which indicate melting points of the flux
components or decomposition events. The peak onset temperature corresponds to the
start of the thermal event.[19][21]

o TGA Curve: A sharp drop in weight on the TGA curve that corresponds to a DSC peak
confirms a decomposition reaction (e.g., the release of SiFa gas from NazSiFs).[19] The
percentage of weight loss can be used to verify the reaction stoichiometry.

Visualizations
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Caption: Thermal decomposition of Sodium Hexafluorosilicate.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b091945?utm_src=pdf-body-img
https://www.benchchem.com/product/b091945?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Flux (containing NazSiFs)
added to molten Aluminum

:

NazSiFs decomposes to 2NaF + SiF4

:

NaF reacts with Al20s oxide layer

:

Oxide layer is stripped and dissolved into flux

:

Underlying inclusions are wetted
and absorbed by the flux

Purified metal separates from

the slag (dross) layer

Click to download full resolution via product page

Caption: Mechanism of oxide inclusion removal from molten aluminum.
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Caption: Experimental workflow for evaluating metallurgical flux efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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